[(10R,13S,17R)-17-Acetyl-6-chloro-10,13-dimethyl-3-oxo-2,8,9,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate

• CAS No.: 302-22-7
• Product Name: [(10R,13S,17R)-17-Acetyl-6-chloro-10,13-dimethyl-3-oxo-2,8,9,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
• Molecular Formula: C23H29ClO4
• Molecular Weight: 404.9 g/mol
• IUPAC Name: [(10R,13S,17R)-17-acetyl-6-chloro-10,13-dimethyl-3-oxo-2,8,9,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
• Standard InChI: InChI=1S/C23H29ClO4/c1-13(25)23(28-14(2)26)10-7-18-16-12-20(24)19-11-15(27)5-8-21(19,3)17(16)6-9-22(18,23)4/h11-12,16-18H,5-10H2,1-4H3/t16?,17?,18?,21-,22+,23+/m1/s1
• Standard InChIKey: QMBJSIBWORFWQT-DFXBJWIESA-N
• Isomeric SMILES: CC(=O)[C@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C=C(C4=CC(=O)CC[C@]34C)Cl)C)OC(=O)C
• SMILES: CC(=O)C1(CCC2C1(CCC3C2C=C(C4=CC(=O)CCC34C)Cl)C)OC(=O)C
• Canonical SMILES: CC(=O)C1(CCC2C1(CCC3C2C=C(C4=CC(=O)CCC34C)Cl)C)OC(=O)C
• Appearance: Solid powder
• Colorform: Crystals from menthanol or ether; White to light-yellow...crystals
• Melting Point: 213.0 °C; 212-214 °C
• Description: Chlormadinone Acetate is the actetate salt form of chlormadinone, a synthetic progestin with antiandrogenic and antigonadotropic effects. Chlormadinone acetate (CMA) is a potent progesterone receptor (PR) agonist, a partial androgen receptor (AR) antagonist and a weak glucocorticoid receptor (GR) antagonist. Chlormadinone binds to PRs, which induces the expression of progesterone-responsive genes. In addition, chlormadinone blocks ARs in target organs and reduces the activity of skin 5 alpha-reductase; thus inhibiting androgen production and signaling. Through the negative feedback action on the hypothalamus-pituitary system, chlormadinone also suppresses gonadotropin secretion, which prevents ovarian and adrenal androgen production. Therefore, this agent decreases endometrial thickness, increases the viscosity of cervical mucus, inhibits ovulation and suppresses follicular growth and maturation.; Chlormadinone acetate is a corticosteroid hormone.; An orally active synthetic progestational hormone used often in combinations as an oral contraceptive (CONTRACEPTIVES, ORAL).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: In double-distilled water, 0.16 mg/L; Very soluble in chloroform; soluble in acetonitrile; slightly soluble in ethanol and diethyl ether.; In water, 0.324 mg/L at 25 °C (est)
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Chlormadinon Acetate; Chlormadinone; Chlormadinone Acetate; Chlormadinone Acetate, (9 beta,10 alpha)-Isomer; Neo Eunomin; Neo-Eunomin; NeoEunomin; Pregna-4,6-diene-3,20-dione, 17-(acetyloxy)-6-chloro-
• Vapor Pressure: 3.22X10-9at 25 °C (est)
• Reference: 1: Kerscher M, Reuther T, Krueger N, Buntrock H. Effects of an oral contraceptive containing chlormadinone acetate and ethinylestradiol on hair and skin quality in women wishing to use hormonal contraception. J Eur Acad Dermatol Venereol. 2013 May;27(5):601-8. doi: 10.1111/j.1468-3083.2012.04497.x. Epub 2012 Mar 10. PubMed PMID: 22404700.; 2: Guerra-Tapia A, Sancho Pérez B. Ethinylestradiol/Chlormadinone acetate: dermatological benefits. Am J Clin Dermatol. 2011 Sep 6;12 Suppl 1:3-11. doi: 10.2165/1153874-S0-000000000-00000. Review. PubMed PMID: 21895044.; 3: Altun D, Uysal H, Ayar A, Askin H. Removal of the toxic effects of chlormadinon acetate on the development of Drosophila melanogaster via the use of nordihydroguaiaretic acid. Toxicol Ind Health. 2011 Feb;27(1):29-33. doi: 10.1177/0748233710380216. Epub 2010 Aug 16. PubMed PMID: 20713429.; 4: Gahr M, Freudenmann RW, Connemann BJ, Kölle MA, Schönfeldt-Lecuona C. Rapid relapse in depression following initialization of oral contraception with ethinyl estradiol and chlormadinone acetate. Gen Hosp Psychiatry. 2014 Mar-Apr;36(2):230.e1-2. doi: 10.1016/j.genhosppsych.2013.10.014. Epub 2013 Oct 30. PubMed PMID: 24287129.; 5: Vieira CS, Martins WP, Fernandes JB, Soares GM, dos Reis RM, de Sá MF, Ferriani RA. The effects of 2 mg chlormadinone acetate/30 mcg ethinylestradiol, alone or combined with spironolactone, on cardiovascular risk markers in women with polycystic ovary syndrome. Contraception. 2012 Sep;86(3):268-75. doi: 10.1016/j.contraception.2011.12.011. Epub 2012 Mar 28. PubMed PMID: 22464410.; 6: Gómez Vázquez M, Navarra Amayuelas R, Lamarca M, Baquedano L, Romero Ruiz S, Vilar-Checa E, Iniesta MD. Ethinylestradiol/Chlormadinone acetate for use in dermatological disorders. Am J Clin Dermatol. 2011 Sep 6;12 Suppl 1:13-9. doi: 10.2165/1153875-S0-000000000-00000. PubMed PMID: 21895045.; 7: Schramm GA, Schrah G. The efficacy and safety of an oral contraceptive containing chlormadinone acetate: results of a pooled analysis of noninterventional trials in adult and adolescent women. Contraception. 2011 Oct;84(4):390-401. doi: 10.1016/j.contraception.2011.03.024. Epub 2011 May 26. PubMed PMID: 21920195.; 8: Hadji P, Biskup J, Boekhoff J, Ziller M, Bonn M, Rovati L. Evaluation of efficacy, safety and effects on symptoms of androgenization of a generic oral contraceptive containing chlormadinone acetate 2 mg/ethinylestradiol 0.03 mg. Contraception. 2012 Oct;86(4):359-65. doi: 10.1016/j.contraception.2012.02.004. Epub 2012 Mar 23. PubMed PMID: 22445436.; 9: Bonn M, Eydeler U, Barkworth M, Rovati LC. Bioequivalence study of generic tablet formulations containing ethinylestradiol and chlormadinone acetate in healthy female volunteers. Arzneimittelforschung. 2009;59(12):651-8. doi: 10.1055/s-0031-1296455. PubMed PMID: 20108652.; 10: Terlinden R, Uragg H, Göhler K, Kneip C. Pharmacokinetics of chlormadinone acetate following single and multiple oral dosing of chlormadinone acetate (2 mg) and ethinylestradiol (0.03 mg) and elimination and clearance of a single dose of radiolabeled chlormadinone acetate. Contraception. 2006 Sep;74(3):239-44. Epub 2006 May 15. PubMed PMID: 16904418.; 11: Göretzlehner G, Waldmann-Rex S, Schramm GA. Extended cycles with the combined oral contraceptive chlormadinone acetate 2 mg/ethinylestradiol 0.03 mg: pooled analysis of data from three large-scale, non-interventional, observational studies. Clin Drug Investig. 2011;31(4):269-77. doi: 10.2165/11586720-000000000-00000. PubMed PMID: 21250761.; 12: Harris GW, Sherratt RM. The action of chlormadinone acetate (6-chloro-delta6-dehydro-17alpha-acetoxyprogesterone) upon experimentally induced ovulation in the rabbit. J Physiol. 1969 Jul;203(1):59-66. PubMed PMID: 4186126; PubMed Central PMCID: PMC1351513.; 13: Fiet J, Giton F, Auzerie J, Galons H. Development of a new sensitive and specific time-resolved fluoroimmunoassay (TR-FIA) of chlormadinone acetate in the serum of treated menopausal women. Steroids. 2002 Dec;67(13-14):1045-55. PubMed PMID: 12441190.; 14: Guido M, Romualdi D, Campagna G, Ricciardi L, Bompiani A, Lanzone A. Ethinylestradiol-chlormadinone acetate combination for the treatment of hirsutism and hormonal alterations of normal-weight women with polycystic ovary syndrome: evaluation of the metabolic impact. Reprod Sci. 2010 Aug;17(8):767-75. doi: 10.1177/1933719110371515. PubMed PMID: 20595709.; 15: Kodama T, Wakisaka M, Shimazaki J. Binding of chlormadinone acetate to cytosol from human benign prostatic hypertrophy. Endocrinol Jpn. 1980 Feb;27(1):53-7. PubMed PMID: 6156069.; 16: Schürenkämper P, Lisse K, Assistentin T, Korlarch S. [The metabolism of 4-14C-pregnenolone in tissue sections of human ovaries and their modification by chlormadinone acetate]. Endokrinologie. 1975 Nov;66(2):135-44. German. PubMed PMID: 58782.; 17: Pushparajah DS, Röhm P, Höschen K, Albers D, Nowack C. Safety data and beneficial effects of the combined oral contraceptive ethinylestradiol 0.03 mg/chlormadinone acetate 2 mg (Belara®): a 13-cycle, observational study in routine clinical practice. Clin Drug Investig. 2011;31(2):121-34. doi: 10.2165/11585900-000000000-00000. PubMed PMID: 21155614.; 18: Beck P, Malarkey WB. Serum prolactin concentrations in women treated with chlormadinone acetate. Am J Obstet Gynecol. 1976 Mar 15;124(6):578-81. PubMed PMID: 56894.; 19: Spona J, Binder N, Höschen K, Feichtinger W. Suppression of ovarian function by a combined oral contraceptive containing 0.02 mg ethinyl estradiol and 2 mg chlormadinone acetate given in a 24/4-day intake regimen over three cycles. Fertil Steril. 2010 Sep;94(4):1195-201. doi: 10.1016/j.fertnstert.2009.06.057. Epub 2009 Aug 25. PubMed PMID: 19709656.; 20: Tanaka S, Honma S, Kambegawa A. [The in vivo metabolism of chlormadinone acetate in guinea pig and the uptake of testosterone-3 H and chlormadinone acetate-3 H in prostate of castrated male rat (author's transl)]. Nihon Naibunpi Gakkai Zasshi. 1980 Aug 20;56(8):1116-29. Japanese. PubMed PMID: 6158464.
• PubChem Compound: 6710779
• Last Modified: Nov 11 2021